Cas no 7493-95-0 (4-Nitrophenyl α-D-galactopyranoside)

• Product Name: 4-Nitrophenyl α-D-galactopyranoside
• CAS No: 7493-95-0
• MF: C₁₂H₁₅NO₈
• MW: 301.2494
• MDL: MFCD00065050
• CID: 47521
• PubChem ID: 24897448
• Update Time: 2024-10-27

4-Nitrophenyl α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl alpha-D-galactopyranoside
• 4-NITROPHENYL-ALPHA-D-GALACTOPYRANOSIDE
• 4-Nitrophenyl α-D-galacto-pyran-oside
• 4-Nitrophenyl alpha-D-Galactopyranoside [Substrate for alpha-D-Galactosidase]
• 4-Nitrophenyl a-D-galactopyranoside
• 4-Nitrophenyl α-D-galactopyranoside
• NITROPHENYL-a-D-GALACTOPYRANOSIDE, 4-(RG)
• p-Nitrophenyl .α.-D-galactopyranoside
• p-Nitrophenyl α-D-Ga
• p-Nitrophenyl α-D-Galactopyranoside
• P-NITROPHENYL-ALPHA-D -GALACTOPYRANOSIDE CRYSTALLINE
• 4-Nitrophenyl α-D-galacto­pyran­oside
• amp
• GAL1-A-PNP
• oside
• PNPG
• pNP-galactopyranoside
• pyran&amp
• shy
• Galactopyranoside,p-nitrophenyl, a-D-(8CI)
• 4-Nitrophenyl a-D-galactoside
• NSC 89286
• p-Nitrophenyl a-D-galactopyranoside
• p-Nitrophenyl a-D-galactoside
• p-Nitrophenyl a-galactopyranoside
• p-Nitrophenyl a-galactoside
• p-NITROPHENYL-alpha-D-GALACTOPYRANOSIDE
• 4-nitrophenyl
• A-d-galactopyranoside
• p-Nitrophenyl alpha-D-galactopyranoside
• p-nitrophenyl-alpha-D-galactoside
• 4-nitrophenyl-alpha-D-galactoside
• 1-O-(p-nitrophenyl)-alpha-D-galactose
• 1-O-(4-nitrophenyl)-alpha-D-galactose
• 1-O-(4-nitrophenyl)-alpha-D-galactopyranose
• 1-O-(p-nitrophenyl)-alpha-D-galactopyranose
• PNP-alpha-D-Gal
• PNP-α-D-Gal
• p-Nitrophenyl I+/--D-galactopyranoside
• 4-Nitrophenyl I+/--D-galactopyranoside
• NS00082137
• p-nitrophenyl alpha-d-galactoside
• MFCD00065050
• CHEBI:546840
• HY-W039911
• P-NITROPHENYL-?-D-GALACTOSIDE
• 7493-95-0
• s12079
• 9PG
• 4-Nitrophenyl alpha-D-galactopyranoside, alpha-galactosidase substrate
• EINECS 231-343-6
• 4-nitrophenyl alpha-D-galactoside; 4-nitrophenyl D-galactoside; 4-nitrophenyl galactoside
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• 4-Nitrophenyl ??-D-galactopyranoside
• SCHEMBL135784
• CS-0098179
• PNP-alpha-D-Gal;PNP--D-Gal
• N0492
• DA-49743
• DTXSID001294432
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• DS-6451
• CHEMBL471489
• Q27225772
• 4-Nitrophenyl alpha -D-galactopyranoside
• AKOS016015688
• A-D-galacto-pyran-oside
• pNPalphaGal
• AKOS016009731
• alpha-D-Galactopyranoside, 4-nitrophenyl
• 4-nitrophenyl alpha-D-galactoside
• AKOS040744145
• alpha-d-galactopyranoside,4-nitrophenyl
• 4-Nitrophenyl -D-galactopyranoside

• MDL： MFCD00065050
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12+/m1/s1
• InChI Key： IFBHRQDFSNCLOZ-IIRVCBMXSA-N
• SMILES： O1[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 92214

Computed Properties

• Exact Mass: 301.08000
• Monoisotopic Mass: 301.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: solid
• Density: 1.5990
• Melting Point: 166-169 ºC
• Boiling Point: 582.2 °C at 760 mmHg
• Flash Point: 305.9 °C
• Refractive Index: 239 ° (C=1, H2O)
• PSA: 145.20000
• LogP: -0.70330
• Solubility: Soluble in water
• Sensitiveness: Sensitive to heat and light

4-Nitrophenyl α-D-galactopyranoside Security Information

• WGK Germany：3
• Hazard Category Code： R23/25: toxic by inhalation and accidental swallowing. R50/53: extremely toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S22;S24/25
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：36/37/38